3-Methoxypicolinonitrile
Overview
Description
3-Methoxypicolinonitrile is an organic compound with the linear formula C7H6N2O . It has a molecular weight of 134.14 . It is used in scientific research and industry.
Molecular Structure Analysis
The IUPAC name for 3-Methoxypicolinonitrile is 3-methoxy-2-pyridinecarbonitrile . The InChI code is 1S/C7H6N2O/c1-10-7-3-2-4-9-6(7)5-8/h2-4H,1H3 . The InChI key is BEETZOYEGNNBAS-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
3-Methoxypicolinonitrile is a solid at room temperature . It has a boiling point of 289.8°C at 760 mmHg .Scientific Research Applications
Material Science and Herbicide Delivery
Methoxy modification in materials science represents a significant area of research, particularly in the development of novel carriers for substances like herbicides. One study highlighted the use of methoxy-modified kaolinite as a novel carrier for the herbicide amitrole. The methoxy modification increased the interlayer space of kaolinite, allowing for higher loading content of amitrole, thus demonstrating a potential application in slow-release herbicide formulations. This research emphasizes the methoxy group's role in enhancing the material properties of kaolinite for agricultural applications (Tan et al., 2015).
Dye-Sensitized Solar Cells
In the field of renewable energy, the modification of molecules with methoxy groups has been investigated to improve the efficiency of dye-sensitized solar cells (DSSCs). A study explored the effect of methoxyl groups on anthocyanin dyes, demonstrating their potential to enhance electron transfer and photo-energy conversion in DSSCs. The research showed that methoxy-modified dyes could achieve efficiencies up to 2.01%, indicating a promising direction for the development of more efficient solar cells (Prima et al., 2018).
Medicinal Chemistry and Drug Development
In medicinal chemistry, the methoxy group is often employed to modify pharmacological properties. For example, the study of F 15845, a sodium current blocker, demonstrated that methoxyphenylthio modification could reduce ischemic Na+ accumulation, offering cardioprotective properties after myocardial infarction. This research suggests that methoxy group modification can be critical in developing new therapeutic agents with enhanced efficacy and safety profiles (Vié et al., 2009).
Environmental and Health Impact Studies
Research into the environmental and health impacts of methoxychlor, an insecticide, has shown that exposure can lead to transgenerational effects. This study demonstrates the profound and lasting impact that methoxy-modified compounds can have on reproductive health across generations, urging a reevaluation of environmental health threats and the chemicals we are exposed to daily (Schmidt, 2013).
Safety and Hazards
properties
IUPAC Name |
3-methoxypyridine-2-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O/c1-10-7-3-2-4-9-6(7)5-8/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEETZOYEGNNBAS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80462546 | |
Record name | 2-CYANO-3-METHOXYPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80462546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
24059-89-0 | |
Record name | 2-CYANO-3-METHOXYPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80462546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methoxypyridine-2-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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